Cas no 57785-44-1 (Oxacyclohexadecane-2,13-dione, 16-ethyl-)

• Product Name: Oxacyclohexadecane-2,13-dione, 16-ethyl-
• CAS No: 57785-44-1
• MF: C₁₇H₃₀O₃
• MW: 282.418305873871
• CID: 344202
• PubChem ID: 71443979
• Update Time: 2025-04-19

Oxacyclohexadecane-2,13-dione, 16-ethyl- Chemical and Physical Properties

Names and Identifiers

• Oxacyclohexadecane-2,13-dione, 16-ethyl-
• 16-ethyl-oxacyclohexadecane-2,13-dione
• 57785-44-1
• DTXSID20852780
• 16-ETHYL-1-OXACYCLOHEXADECANE-2,13-DIONE

• Inchi： 1S/C17H30O3/c1-2-16-14-13-15(18)11-9-7-5-3-4-6-8-10-12-17(19)20-16/h16H,2-14H2,1H3
• InChI Key： RBVISHJQKSLULJ-UHFFFAOYSA-N
• SMILES： O1C(CCCCCCCCCCC(CCC1CC)=O)=O

Computed Properties

• Exact Mass: 282.2196
• Monoisotopic Mass: 282.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37